4-(2,6-Dichlorophenyl)-2-methyl-6-{2-[4-(trifluoromethoxy)anilino]vinyl}-3,5-pyridinedicarbonitrile

• IUPAC Name: 4-(2,6-dichlorophenyl)-2-methyl-6-[(E)-2-[4-(trifluoromethoxy)anilino]ethenyl]pyridine-3,5-dicarbonitrile
• InChI: InChI=1S/C23H13Cl2F3N4O/c1-13-16(11-29)21(22-18(24)3-2-4-19(22)25)17(12-30)20(32-13)9-10-31-14-5-7-15(8-6-14)33-23(26,27)28/h2-10,31H,1H3/b10-9+
• InChI Key: AKWYLHNHDJWRAI-MDZDMXLPSA-N
• Canonical SMILES: CC1=C(C(=C(C(=N1)C=CNC2=CC=C(C=C2)OC(F)(F)F)C#N)C3=C(C=CC=C3Cl)Cl)C#N
• Isomeric SMILES: CC1=C(C(=C(C(=N1)/C=C/NC2=CC=C(C=C2)OC(F)(F)F)C#N)C3=C(C=CC=C3Cl)Cl)C#N
• Molecular Formula: C23H13Cl2F3N4O
• Molecular Weight: 489.3 g/mol

Description

4-(2,6-Dichlorophenyl)-2-methyl-6-{2-[4-(trifluoromethoxy)anilino]vinyl}-3,5-pyridinedicarbonitrile is a useful research compound. Its molecular formula is C23H13Cl2F3N4O and its molecular weight is 489.28. The purity is usually 95%.
BenchChem offers high-quality 4-(2,6-Dichlorophenyl)-2-methyl-6-{2-[4-(trifluoromethoxy)anilino]vinyl}-3,5-pyridinedicarbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(2,6-Dichlorophenyl)-2-methyl-6-{2-[4-(trifluoromethoxy)anilino]vinyl}-3,5-pyridinedicarbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Electropolymerization and Bilayer Electrodes

Research by Murao and Suzuki (1987) on the electropolymerization of thiophenes and the formation of bilayer electrodes could provide insights into the electrochemical properties and potential applications of related nitrile-containing compounds in electronic devices or sensors (Murao & Suzuki, 1987).

Chlorophyll Derivatives and Optical Properties

Yamamoto and Tamiaki (2015) synthesized chlorophyll-a derivatives with pyridyl groups, exploring their optical properties and potential for photodynamic therapy or as components in optical devices (Yamamoto & Tamiaki, 2015).

Vinyl-substituted Ligands and Electrochemistry

Potts et al. (1987) discussed the synthesis of vinyl-substituted terpyridinyl ligands and their coordination complexes, which could offer perspectives on the electrochemical applications of similar vinyl-containing compounds (Potts et al., 1987).

Metal Catalysts in Polymerization

Blank and Janiak (2009) reviewed the use of metal catalysts in the polymerization of norbornene, which might provide context for the catalytic roles similar compounds could play in polymerization processes (Blank & Janiak, 2009).

Anticancer Compounds

Baker et al. (2021) identified dichlorophenylacrylonitriles with significant cytotoxic activity against various cancer cell lines, highlighting the therapeutic potential of nitrile-containing compounds (Baker et al., 2021).